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Compound of Interest

Compound Name: Metoxuron-monomethyl-d3

Cat. No.: B12405654

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Metoxuron-monomethyl-d3, offering procedural, step-by-step guidance to directly
address operational questions. Our aim is to be your preferred source for laboratory safety and
chemical handling information, building trust by providing value beyond the product itself.

Essential Safety Information

Metoxuron-monomethyl-d3, a deuterated isotopologue of the herbicide Metoxuron, requires
careful handling to minimize exposure and ensure a safe laboratory environment. While
specific occupational exposure limits for Metoxuron-monomethyl-d3 are not readily available,
data for the structurally similar and more common herbicide, Diuron, can provide a
conservative proxy for risk assessment.

Occupational Exposure Limits for Diuron (as a proxy for Metoxuron)

L. Exposure Limit (8-hour Time-Weighted
Organization

Average)
ACGIH 10 mg/m3[1]
NIOSH 10 mg/m?3[1]
OSHA 10 mg/m3[2]
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Note: This data is for Diuron and should be used as a conservative estimate for risk
assessment in the absence of specific data for Metoxuron-monomethyl-d3.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used

when handling Metoxuron-monomethyl-d3.

Body Part Personal Protective Equipment

Eyes/Face Tightly fitting safety goggles or a face shield.[3]

Chemical-resistant gloves (e.qg., nitrile,
Skin neoprene) and a lab coat or chemical-resistant
suit.[4]

A NIOSH-approved respirator is necessary if
Respiratory ventilation is inadequate or if aerosols may be

generated.[4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Metoxuron-monomethyl-d3 is crucial for safety and
regulatory compliance. The following workflow outlines the key steps from receiving the

compound to its final disposal.
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Safe Handling Workflow for Metoxuron-monomethyl-d3
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Safe Handling Workflow for Metoxuron-monomethyl-d3
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Step-by-Step Handling Procedures:

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials. Recommended storage temperatures can range
from 4°C to -20°C depending on the supplier's instructions.[1]

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood. Don all required personal protective equipment as outlined in the PPE table.

Weighing and Transfer: When weighing the solid compound, do so in a ventilated enclosure
to avoid inhalation of dust particles.

Solution Preparation: Prepare solutions within a chemical fume hood to minimize inhalation
of vapors.

Experimentation: Conduct all experimental procedures involving Metoxuron-monomethyl-
d3 within a designated and appropriately ventilated area.

Decontamination: After use, thoroughly decontaminate all work surfaces and equipment with
an appropriate solvent and cleaning agent.

Waste Collection: Collect all waste materials, including empty containers, contaminated PPE,
and unused solutions, in clearly labeled, sealed containers for hazardous waste.

PPE Selection Based on Exposure Route

The choice of personal protective equipment is directly linked to the potential routes of

exposure. The following diagram illustrates the logical relationship between the exposure route
and the required PPE.
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PPE Selection Based on Exposure Route
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PPE Selection Based on Exposure Route

Disposal Plan

Proper disposal of Metoxuron-monomethyl-d3 and its associated waste is critical to prevent
environmental contamination and comply with regulations.

o Waste Segregation: Do not mix Metoxuron-monomethyl-d3 waste with other waste
streams.

o Containerization: All waste, including contaminated labware and PPE, should be collected in
designated, leak-proof, and clearly labeled hazardous waste containers.

o Licensed Disposal: Arrange for the disposal of the hazardous waste through a licensed and
reputable chemical waste disposal company.[2] Do not dispose of this chemical down the
drain or in regular trash.[2]

o Record Keeping: Maintain accurate records of the disposed waste, including quantities and
disposal dates, in accordance with institutional and regulatory requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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